Cas no 24171-69-5 ( )

• Product name: &nbsp
• CAS No: 24171-69-5
• MF: C₆H₃N₃O₇^.C₁₂H₉N
• MW: 396.31048
• CID: 912934
• PubChem ID: 231085

  Chemical and Physical Properties

Names and Identifiers

• 9H-carbazole,2,4,6-trinitrophenol
• 2,4,6-trinitrophenol- 9h-carbazole(1:1)
• 9H-carbazole
• AC1L5KXJ
• AC1Q1YIQ
• AG-J-90517
• AR-1D3207
• Carbazol, Picrat
• carbazole, picrate
• CTK4F3070
• NSC26649
• DS-006128
• DTXSID30282579
• 24171-69-5
• NSC-26649
•  

• Inchi： InChI=1S/C12H9N.C6H3N3O7/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-8,13H;1-2,10H
• InChI Key： FADRGCWXNPAFBJ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=CC=CC=C3N2.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 396.07066
• Monoisotopic Mass: 396.07059873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 461
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 165.44
• LogP: 6.00750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols